Cas no 21884-42-4 (Chlorobiumquinone)
Chlorobiumquinone structure
Product Name:Chlorobiumquinone
CAS No:21884-42-4
MF:C46H62O3
MW:662.982694149017
CID:289300
Update Time:2024-02-29
Chlorobiumquinone Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione,2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyl-1-oxo-2,6,10,14,18,22,26-octacosaheptaen-1-yl]-3-methyl-
- 1,4-Naphthalenedione,2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyl-1-oxo-2,6,10,14,18,22,26-octacosaheptaen-1-yl]
- 1,4-Naphthalenedione,2-(3,7,11,15,19,23,27-heptamethyl-1-oxo-2,6,10,14,18,22,26-octacosaheptaenyl)-3-methyl-,(all-E)-
- 1,4-Naphthalenedione,2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyl-1-oxo-2,6,10,14,18,22,26-octacosaheptaenyl]-3-methyl-(9CI)
- 1,4-Naphthoquinone,2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptaenoyl)-3-methyl-,(all-E)- (8CI)
- Chlorobiumquinone (7CI)
- Menaquinone 7, 1'-oxo-
- CID 101297627
- 1'-Oxomenaquinone-7
- 2-[(2E,6E,10E,14E,18E,22E)-1-Oxo-3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptaenyl]-3-methyl-1,4-naphthalenedione
- 2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-Heptamethyl-1-oxo-2,6,10,14,18,22,26-octacosaheptenyl]-3-methyl-1,4-naphthoquinone
- Chlorobiumquinone
-
- Inchi: 1S/C46H62O3/c1-33(2)18-12-19-34(3)20-13-21-35(4)22-14-23-36(5)24-15-25-37(6)26-16-27-38(7)28-17-29-39(8)32-43(47)44-40(9)45(48)41-30-10-11-31-42(41)46(44)49/h10-11,18,20,22,24,26,28,30-32H,12-17,19,21,23,25,27,29H2,1-9H3/b34-20+,35-22+,36-24+,37-26+,38-28+,39-32+
- InChI Key: WYIOTAYJBOUXHX-DTXAQOGUSA-N
- SMILES: O=C(/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)C1C(C2C=CC=CC=2C(C=1C)=O)=O
Computed Properties
- Exact Mass: 662.47
- Monoisotopic Mass: 662.47
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 49
- Rotatable Bond Count: 20
- Complexity: 1390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 6
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.2
Chlorobiumquinone Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
21884-42-4 (Chlorobiumquinone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk